Cas no 2171495-74-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a flexible 3-methylbutoxyethyl side chain and a terminal carboxylic acid group, facilitating incorporation into peptide backbones while offering enhanced solubility in organic solvents. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing hydrophobic or branched modifications in solid-phase peptide synthesis (SPPS), allowing precise control over peptide physicochemical properties. Its stability under standard SPPS conditions and compatibility with common coupling reagents make it a reliable building block for advanced peptide engineering.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid structure
2171495-74-0 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid
CAS No:2171495-74-0
MF:C27H34N2O6
MW:482.568667888641
CID:5899036
PubChem ID:165816047
Update Time:2025-10-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid
    • EN300-1518250
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(3-methylbutoxy)ethyl]carbamoyl}butanoic acid
    • 2171495-74-0
    • Inchi: 1S/C27H34N2O6/c1-18(2)13-15-34-16-14-28-26(32)24(11-12-25(30)31)29-27(33)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: VDEQXPUMZKFMFT-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCCOCCC(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.24168681g/mol
  • Monoisotopic Mass: 482.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 14
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 114Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid Pricemore >>

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4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid Related Literature

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid

Introduction to CAS No 2171495-74-0: 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic Acid

The compound with CAS No 2171495-74-0, named as 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, drug discovery, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 3-methylbutoxy substituent, and a butanoic acid backbone. The combination of these functional groups makes it a versatile building block for various applications.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in the synthesis of bioactive peptides or proteins. Recent studies have highlighted the importance of Fmoc-based protecting groups in improving the efficiency and specificity of peptide coupling reactions. For instance, researchers have demonstrated that Fmoc derivatives can enhance the stability of intermediates during solid-phase synthesis, leading to higher yields and purer products.

The 3-methylbutoxy substituent introduces additional complexity to the molecule, potentially influencing its solubility, stability, and bioavailability. This group is known to impart lipophilic properties, which can be advantageous in drug design for improving membrane permeability. Recent advancements in medicinal chemistry have emphasized the role of such substituents in modulating pharmacokinetic profiles, making this compound a promising candidate for further exploration in therapeutic applications.

The butanoic acid backbone serves as a versatile platform for further functionalization. This structure allows for the incorporation of additional groups or linkers, enabling the creation of more complex molecules with tailored properties. For example, researchers have successfully utilized similar backbones to develop bioconjugates for targeted drug delivery systems. These systems leverage the unique properties of the backbone to ensure precise localization of therapeutic agents within the body.

Recent studies have also focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes that improve both the efficiency and scalability of production. One notable approach involves a multi-step process combining nucleophilic substitution and coupling reactions under mild conditions. This method has been shown to significantly reduce reaction times while maintaining high product purity.

In terms of applications, this compound holds potential in several areas. In drug discovery, its structure suggests it could serve as a lead compound for developing new therapeutics targeting specific biological pathways. Additionally, its unique properties make it a candidate for use in advanced materials such as polymers or surfactants. Researchers are actively exploring these possibilities, with preliminary results indicating promising outcomes.

From an environmental perspective, understanding the ecological impact of this compound is crucial. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Early findings suggest that under controlled conditions, the compound exhibits low toxicity; however, further research is needed to fully characterize its environmental footprint.

In conclusion, CAS No 2171495-74-0, or 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{2-(3-methylbutoxy)ethylcarbamoyl}butanoic acid, represents a significant advancement in modern organic chemistry. Its complex structure and versatile functional groups position it as a valuable tool for researchers across multiple disciplines. With ongoing research uncovering new insights into its synthesis, properties, and applications, this compound is poised to play a pivotal role in future scientific developments.

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